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Cat. No.: B8688067 Get Quote

The systematic naming of chemical compounds is a cornerstone of organic chemistry, ensuring

unambiguous communication among researchers, scientists, and professionals in fields such

as drug development. The International Union of Pure and Applied Chemistry (IUPAC) has

established a set of rules to provide a unique and descriptive name for every organic molecule.

This guide provides an in-depth analysis of the IUPAC nomenclature for the compound with the

chemical structure CH3CH(Br)OH.

Core Principles of IUPAC Nomenclature
The IUPAC system is built on a foundation of identifying the principal functional group, the

longest continuous carbon chain containing that group, and any substituents attached to this

chain. The naming process for CH3CH(Br)OH involves a hierarchical consideration of the

functional groups present.

Step-by-Step Derivation of the IUPAC Name
The correct IUPAC name for CH3CH(Br)OH is 1-bromoethanol. This name is derived through

the following systematic steps:

Identification of the Principal Functional Group: The molecule contains two functional groups:

a hydroxyl (-OH) group and a bromine (-Br) atom. According to IUPAC priority rules, the

alcohol (hydroxyl) group has a higher priority than a halogen.[1][2][3] Therefore, the

compound is named as an alcohol, and its name will end with the suffix "-ol".[4][5][6]
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Determination of the Parent Alkane: The longest continuous carbon chain that contains the

hydroxyl group consists of two carbon atoms. The corresponding alkane is ethane.

Naming the Parent Alcohol: By replacing the "-e" at the end of the parent alkane's name with

"-ol," we get the parent alcohol name: ethanol.[6]

Numbering the Carbon Chain: The carbon chain is numbered to assign the lowest possible

locant (number) to the carbon atom bearing the principal functional group, which is the

hydroxyl group in this case.[1][5] Therefore, the carbon atom attached to the -OH group is

designated as carbon 1.

Identifying and Naming Substituents: A bromine atom is attached to the first carbon atom.

Halogens are treated as substituents and are named with an "-o" ending.[4][5] Thus, the

bromine atom is named as a "bromo" substituent.

Assembling the Final Name: The name and position of the substituent are placed as a prefix

to the parent alcohol name. The full IUPAC name is constructed by indicating the position of

the bromo group, followed by its name, and then the name of the parent alcohol. This results

in the name 1-bromoethanol.

Logical Flow for IUPAC Nomenclature of
Halogenated Alcohols
The process of naming an alcohol containing a halogen substituent can be visualized as a

clear, logical workflow. This ensures that all components of the molecule are accounted for in a

systematic manner, leading to the correct and unambiguous IUPAC name.
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Figure 1. Workflow for determining the IUPAC name of CH3CH(Br)OH.
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This detailed breakdown ensures that all rules of IUPAC nomenclature are followed, leading to

the accurate and systematic name for the given compound. This methodical approach is

essential for clear communication in scientific and professional contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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